Cas no 1806902-65-7 (3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1806902-65-7
• MF: C₇H₂BrClF₂N₂O₂S
• MW: 331.521785259247
• CID: 4860195
• Update Time: 2025-05-19

3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H2BrClF2N2O2S/c8-6-3(1-12)13-2-4(16(9,14)15)5(6)7(10)11/h2,7H
• InChI Key： ZXTDQGLVWHFJJW-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=CC(=C1C(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• XLogP3: 2.2
• Topological Polar Surface Area: 79.2

Additional information on 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride

3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride: Structural Characteristics and Synthetic Applications

3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806902-65-7) represents a structurally complex heterocyclic compound with significant synthetic versatility in modern medicinal chemistry and materials science. This pyridine derivative features a 5-membered aromatic ring substituted with three distinct functional groups: a bromo atom at position 3, a cyano group at position 2, and a difluoromethyl-substituted sulfonyl chloride at position 5. The unique combination of these moieties imparts both electronic and steric properties that enable its use as a key intermediate in the development of bioactive molecules.

The sulfonyl chloride functionality (-SO₂Cl) is particularly noteworthy for its reactivity in nucleophilic substitution reactions, making this compound an ideal building block for constructing diverse molecular architectures. Recent studies have demonstrated its utility in the synthesis of fluorinated pyridine-based pharmaceuticals, where the difluoromethyl group enhances metabolic stability while the bromo and cyano substituents provide opportunities for further functionalization. This aligns with current trends in drug discovery emphasizing fluorination to improve pharmacokinetic profiles.

CAS No. 1806902-65-7 has been explored in transition metal-catalyzed cross-coupling reactions, particularly in palladium-mediated processes that enable selective introduction of aromatic or aliphatic substituents. The bromo atom serves as an excellent leaving group for Sonogashira or Buchwald-Hartwig couplings, while the cyano group offers potential for hydrolysis to carboxylic acids or reduction to amines depending on synthetic goals. These characteristics make it valuable for creating libraries of compounds with tunable biological activities.

In the context of agrochemical development, this compound's structural framework has shown promise as a scaffold for designing herbicides and fungicides. The combination of electron-withdrawing groups (cyano, sulfonyl chloride) and fluorinated substituents creates unique electronic environments that can modulate target enzyme interactions. Recent publications highlight its role as an intermediate in the synthesis of novel sulfonylurea derivatives with enhanced herbicidal efficacy against glyphosate-resistant weed species.

The synthetic methodology for preparing 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride typically involves multistep processes starting from readily available pyridine precursors. Modern approaches emphasize atom-efficient strategies such as direct C-H functionalization techniques, which minimize byproduct formation while maintaining high regioselectivity. These methods align with green chemistry principles by reducing waste generation during scale-up operations.

Recent advancements in computational chemistry have provided deeper insights into the reactivity patterns of this compound. Density functional theory (DFT) calculations have elucidated the preferred sites for nucleophilic attack on the sulfonyl chloride moiety, guiding experimentalists toward optimal reaction conditions for specific transformations. Such theoretical models also help predict compatibility with various coupling partners in cross-coupling reactions.

The growing interest in fluorinated heterocycles has further elevated the importance of compounds like CAS No. 1806902-65-7. Fluorination is known to enhance lipophilicity, bioavailability, and resistance to metabolic degradation - properties critical for drug candidates targeting chronic diseases such as cancer and neurodegenerative disorders. The difluoromethyl substitution pattern found here offers advantages over traditional trifluoromethyl groups by providing more flexible electronic tuning capabilities.

In materials science applications, this compound's structural features contribute to its utility in designing functional polymers and organic semiconductors. The conjugated π-system formed by the pyridine ring combined with electron-deficient substituents creates materials with tailored optical and electronic properties suitable for optoelectronic devices such as organic light-emitting diodes (OLEDs).

Safety data indicates that while this compound requires standard laboratory precautions due to its reactive sulfonyl chloride functionality, it does not fall under controlled substance regulations when used within permitted research contexts. Proper handling protocols include working under inert atmosphere conditions and using appropriate personal protective equipment during synthetic operations.

Ongoing research continues to explore novel applications for CAS No. 1806902-65-7 across multiple disciplines. Current investigations focus on expanding its utility as a platform molecule through click chemistry approaches and developing more efficient catalytic systems for site-selective modifications of its complex structure.